Cas no 96259-59-5 (Benzoic acid, 2-(dibromomethyl)-, ethyl ester)

• Product Name: Benzoic acid, 2-(dibromomethyl)-, ethyl ester
• CAS No: 96259-59-5
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• MDL: MFCD31629642
• CID: 4358356
• Update Time: 2025-07-14

Benzoic acid, 2-(dibromomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(dibromomethyl)-, ethyl ester
• ethyl 2-(dibromomethyl)benzoate
• Ethyl 2-(dibromomethyl)benzoate (ACI)

• MDL： MFCD31629642
• Inchi： 1S/C10H10Br2O2/c1-2-14-10(13)8-6-4-3-5-7(8)9(11)12/h3-6,9H,2H2,1H3
• InChI Key： AWLJKEFDGSATPV-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(Br)Br)=CC=CC=1)OCC

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 342.1±32.0 °C at 760 mmHg
• Flash Point: 160.7±25.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Benzoic acid, 2-(dibromomethyl)-, ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 2-(dibromomethyl)-, ethyl ester

Benzoic acid, 2-(dibromomethyl)-, ethyl ester (CAS No. 96259-59-5): An Overview

Benzoic acid, 2-(dibromomethyl)-, ethyl ester (CAS No. 96259-59-5) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a benzoic acid moiety, a dibromomethyl group, and an ethyl ester functional group. These structural features contribute to its diverse chemical properties and potential applications.

The molecular formula of Benzoic acid, 2-(dibromomethyl)-, ethyl ester is C₁₀H₁₀Br₂O₂, and its molecular weight is approximately 314.08 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature and has a distinct odor. Its solubility in water is limited, but it is readily soluble in organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of pharmaceutical research, Benzoic acid, 2-(dibromomethyl)-, ethyl ester has garnered attention for its potential as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its use in the development of novel antiviral and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from this compound that exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

The dibromomethyl group in Benzoic acid, 2-(dibromomethyl)-, ethyl ester plays a crucial role in its reactivity and functional versatility. This group can undergo various chemical transformations, such as nucleophilic substitution reactions and elimination reactions, making it a valuable building block in organic synthesis. Researchers have utilized this compound to synthesize complex molecules with diverse biological activities, including anti-inflammatory and neuroprotective agents.

In addition to its pharmaceutical applications, Benzoic acid, 2-(dibromomethyl)-, ethyl ester has found use in materials science. Its unique combination of functional groups allows it to be incorporated into polymers and coatings to enhance their properties. For example, a study published in the Polymer Chemistry journal in 2020 demonstrated the use of this compound as a crosslinking agent in the development of high-performance polymer coatings with improved thermal stability and mechanical strength.

The safety profile of Benzoic acid, 2-(dibromomethyl)-, ethyl ester is an important consideration for its practical applications. While it is generally considered safe for use under controlled conditions, proper handling and storage practices are essential to ensure safety. It is recommended to handle this compound with appropriate personal protective equipment (PPE) and to store it in a well-ventilated area away from incompatible materials.

In conclusion, Benzoic acid, 2-(dibromomethyl)-, ethyl ester (CAS No. 96259-59-5) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize existing ones, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.